Cas no 1541543-98-9 (2-Butyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid)

• Product Name: 2-Butyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid
• CAS No: 1541543-98-9
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 5273561
• Update Time: 2025-10-31

2-Butyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Butyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid

• Inchi： 1S/C9H12N2O3/c1-2-3-4-7-10-5-6(9(13)14)8(12)11-7/h5H,2-4H2,1H3,(H,13,14)(H,10,11,12)
• InChI Key： FZWRSUFGMCYDJV-UHFFFAOYSA-N
• SMILES： C(C1=NC=C(C(=O)O)C(=O)N1)CCC

Additional information on 2-Butyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid

Introduction to 2-Butyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid (CAS No. 1541543-98-9)

2-Butyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid (CAS No. 1541543-98-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 2-Butyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid make it a valuable candidate for various drug discovery and development projects.

The chemical structure of 2-Butyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid consists of a pyrimidine ring with a butyl group at the 2-position and a carboxylic acid group at the 5-position. The presence of the oxo group at the 6-position further enhances its reactivity and biological activity. These structural elements contribute to its potential as a lead compound in the development of new drugs targeting various diseases.

Recent studies have highlighted the pharmacological properties of 2-Butyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid. One notable area of research is its anti-inflammatory effects. In vitro and in vivo studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-Butyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid has also shown potential as an antiviral agent. Research conducted on viral infections has indicated that this compound can interfere with viral replication processes, making it a potential therapeutic option for viral diseases such as influenza and hepatitis. The mechanism by which it exerts its antiviral effects is still under investigation, but preliminary findings suggest that it may target specific viral enzymes or cellular pathways essential for viral replication.

In addition to its therapeutic applications, 2-Butyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid has been explored for its use in chemical synthesis and as a building block for more complex molecules. Its reactivity and functional groups make it an attractive starting material for the synthesis of novel compounds with diverse biological activities. This versatility has led to its use in combinatorial chemistry and high-throughput screening methods to identify new lead compounds for drug discovery.

The safety profile of 2-Butyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid is another important aspect that has been studied extensively. Preclinical studies have shown that this compound exhibits low toxicity and good pharmacokinetic properties, making it suitable for further development into clinical candidates. However, ongoing research is necessary to fully understand its long-term safety and efficacy in human subjects.

The future prospects for 2-Butyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid are promising. Ongoing clinical trials are evaluating its effectiveness in treating various conditions, including chronic inflammatory diseases and viral infections. Additionally, researchers are exploring its potential as a multi-targeted therapy due to its ability to modulate multiple biological pathways simultaneously.

In conclusion, 2-butyl-6-oxyo-pyrimidinone carboxylic acid (CAS No. 1541543-98-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its diverse biological activities, make it an attractive candidate for further investigation and development into novel therapeutic agents.